3-(5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid

• IUPAC Name: 3-(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
• InChI: InChI=1S/C10H12N4O2/c1-6-8(3-4-9(15)16)7(2)14-10(13-6)11-5-12-14/h5H,3-4H2,1-2H3,(H,15,16)
• InChI Key: NWSSSDXVQWXROX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=NC=NN12)C)CCC(=O)O
• Molecular Formula: C10H12N4O2
• DSSTOX Substance ID: DTXSID00360232
• Molecular Weight: 220.23 g/mol
• CAS RN: 842955-63-9

Description

The compound 3-(5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid is a derivative of the [1,2,4]triazolo[1,5-a]pyrimidine class, which is known for its diverse biological activities and potential for various chemical modifications. Although the specific compound is not directly mentioned in the provided papers, the related structures and activities of similar compounds can provide insights into its potential characteristics and applications.

Synthesis Analysis

The synthesis of triazolopyrimidine derivatives often involves the condensation of amino triazoles with other components such as aldehydes, ketones, or esters. For instance, triorganotin(IV) complexes with related triazolopyrimidine ligands have been synthesized by reacting the amino acid with organotin(IV) hydroxides or oxides in refluxing methanol . Similarly, triazole-(1,5-a)-pyrimidin-2-yl-5,7-dimethyl carboxylic acid esters and sulfonic acid esters have been synthesized by esterification of heterocyclic and aromatic compounds . These methods could potentially be adapted for the synthesis of the compound .

Molecular Structure Analysis

The molecular structure of triazolopyrimidine derivatives is characterized by the presence of a triazole ring fused to a pyrimidine ring. X-ray crystallography and spectroscopic techniques such as NMR and IR are commonly used to characterize these compounds . The molecular structure is crucial for the biological activity of these compounds, as it influences their ability to interact with biological targets.

Chemical Reactions Analysis

Triazolopyrimidine derivatives can undergo various chemical reactions, including cyclocondensation with hydroxylamine or hydrazine , and alkylation reactions . These reactions can lead to the formation of new heterocyclic systems or the modification of existing ones, which can significantly alter the biological activity and physical properties of the compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of triazolopyrimidine derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. The presence of substituents on the triazolopyrimidine core can affect these properties. For example, the introduction of alkyl or aryl groups can increase the lipophilicity of the compound, which may affect its bioavailability and distribution in biological systems . The antimicrobial activity of some triazolopyrimidine derivatives has been demonstrated, suggesting potential applications in the development of new antimicrobial agents .

Scientific Research Applications

Chemical Interactions and Structures

• Chemical Synthesis and Structural Analysis : Research shows the interaction of aminoazoles with various acids and ketones, leading to the formation of compounds like 1,2,4-triazolo[1,5-a]pyrimidin-7-ones. These interactions are essential for understanding the structural dynamics of such compounds, including 3-(5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid (Lipson et al., 2007).

Synthesis and Characterization

• Novel Derivative Formation : Studies indicate the synthesis of novel derivatives containing the 1,2,4-triazolo[1,5-a]pyrimidine ring. These processes involve condensation reactions and are crucial for the formation of various derivatives, expanding the utility of the base compound (Lahmidi et al., 2019).

Biological and Medicinal Applications

• Antibacterial Activity : Certain derivatives of 1,2,4-triazolo[1,5-a]pyrimidin, closely related to the compound , have demonstrated significant antibacterial properties against various bacterial strains. This highlights potential medicinal applications in the field of antibacterial drug development (Kumar et al., 2009).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[1,5-a]pyrimidines, have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, antiparasitic, and anticancer properties .

Mode of Action

It is known that the [1,2,4]triazolo[1,5-a]pyrimidine scaffold, which is present in this compound, is involved in a variety of biological activities . The compound likely interacts with its targets, leading to changes that result in its biological effects.

Biochemical Pathways

Given the broad range of biological activities associated with similar compounds, it is likely that multiple pathways are affected .

Result of Action

Compounds with similar structures have been found to exhibit a wide range of biological activities, suggesting that this compound may have similar effects .